1-[[(2E)-3-Phenyl-2-propen-1-yl]oxy]naphthalene

• IUPAC Name: 1-[(E)-3-phenylprop-2-enoxy]naphthalene
• InChI: InChI=1S/C19H16O/c1-2-8-16(9-3-1)10-7-15-20-19-14-6-12-17-11-4-5-13-18(17)19/h1-14H,15H2/b10-7+
• InChI Key: RWOXMTBYRROZDF-JXMROGBWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCOC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/COC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H16O
• Molecular Weight: 260.3 g/mol

Description

1-[[(2E)-3-Phenyl-2-propen-1-yl]oxy]naphthalene (1-PPN) is an organic compound belonging to the class of naphthoquinones. It is a derivative of naphthalene and is a colorless solid at room temperature. It has been studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology.

Scientific Research Applications

• Hepatoprotective Agent : A synthesized chalcone derivative related to 1-[[[2E)-3-Phenyl-2-propen-1-yl]oxy]naphthalene shows potential as a potent hepatoprotective agent, indicating its possible use in liver-related therapies (Lakshmi et al., 2019).

• Pharmaceutical Synthesis : Naphthalene dioxygenase from Pseudomonas sp. can create novel synthons from N-heterocyclic compounds, which could be a new pathway for synthesizing pharmaceuticals (Thawng et al., 2011).

• Anti-Diabetic Properties : A synthesized chalcone derivative of naphthalene shows potential as an anti-diabetic agent and inhibitory activity against GPb (Barakat et al., 2015).

• Air Pollution Studies : Derivatives of naphthalene, including 1-[[[2E)-3-Phenyl-2-propen-1-yl]oxy]naphthalene, react with hydroxyl radicals in urban air, forming various oxidation products, some of which may be persistent air toxics (Bunce et al., 1997).

• Anti-Parkinson's Activity : Novel naphthalene acetamide derivatives have been studied for their potential anti-Parkinson's activity, with certain derivatives showing high activity in vivo (Gomathy et al., 2012).

• Electroluminescence in OLEDs : Naphthalene-substituted siloles have been found to show high electroluminescence efficiencies, indicating their potential for efficient non-doped organic light-emitting diodes (Jiang et al., 2012).

• Synthesis of Pharmaceuticals : Ozonation of naphthalene, including its derivatives, leads to the formation of phthalic anhydride and other compounds, which are important in pharmaceutical synthesis (Rindone et al., 2010).

• Thermodynamics Studies : The thermodynamics of phase transitions in naphthalene derivatives show a decrease in volatility with the addition of a phenyl group, which is important in material science research (Rocha et al., 2008).

Future Directions

While specific future directions for “1-[[(2E)-3-Phenyl-2-propen-1-yl]oxy]naphthalene” are not mentioned in the literature, similar compounds have been studied for their potential anticancer properties. This suggests that “this compound” and related compounds could be of interest in future pharmacological research.